4-(Methylthio)-2-pentanone 4-(Methylthio)-2-pentanone 4-(Methylthio)-2-pentanone belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4-(Methylthio)-2-pentanone is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4-(methylthio)-2-pentanone is primarily located in the cytoplasm. 4-(Methylthio)-2-pentanone has a pungent taste.
Brand Name: Vulcanchem
CAS No.: 143764-28-7
VCID: VC21122961
InChI: InChI=1S/C6H12OS/c1-5(7)4-6(2)8-3/h6H,4H2,1-3H3
SMILES: CC(CC(=O)C)SC
Molecular Formula: C6H12OS
Molecular Weight: 132.23 g/mol

4-(Methylthio)-2-pentanone

CAS No.: 143764-28-7

Cat. No.: VC21122961

Molecular Formula: C6H12OS

Molecular Weight: 132.23 g/mol

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4-(Methylthio)-2-pentanone - 143764-28-7

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Description 4-(Methylthio)-2-pentanone belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4-(Methylthio)-2-pentanone is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4-(methylthio)-2-pentanone is primarily located in the cytoplasm. 4-(Methylthio)-2-pentanone has a pungent taste.
CAS No. 143764-28-7
Molecular Formula C6H12OS
Molecular Weight 132.23 g/mol
IUPAC Name 4-methylsulfanylpentan-2-one
Standard InChI InChI=1S/C6H12OS/c1-5(7)4-6(2)8-3/h6H,4H2,1-3H3
Standard InChI Key PNJBGQMNUMZADU-UHFFFAOYSA-N
SMILES CC(CC(=O)C)SC
Canonical SMILES CC(CC(=O)C)SC

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